3,4-Dichloro-2-fluorophenol

• Molecular Formula: C6H3Cl2FO
• Molecular Weight: 180.99 g/mol
• IUPAC Name: 3,4-dichloro-2-fluorophenol
• InChI: InChI=1S/C6H3Cl2FO/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H
• InChI Key: PYNATBPUJOURNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1O)F)Cl)Cl

Description

3,4-Dichloro-2-fluorophenol is a useful research compound. Its molecular formula is C6H3Cl2FO and its molecular weight is 180.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Trifluoroacetic acid (0.5 mL) was added to a solution of 3-chloro-2-fluorophenol (750 mg, 5.12 mmol) and N-chlorosuccinimide (684 mg, 5.12 mmol) in acetonitrile (30 mL) and the reaction mixture stirred for 24 h. The mixture was concentrated in vacuo and purified by chromatography on silica gel with heptane:EtOAc (9:1, v/v) as eluent to afford the title compound (440 mg, 48%) as a pale yellow solid.